2-(2-Aminoethyl)-3-chloropyridin-4-amine

• Molecular Formula: C7H10ClN3
• Molecular Weight: 171.63 g/mol
• IUPAC Name: 2-(2-aminoethyl)-3-chloropyridin-4-amine
• InChI: InChI=1S/C7H10ClN3/c8-7-5(10)2-4-11-6(7)1-3-9/h2,4H,1,3,9H2,(H2,10,11)
• InChI Key: AZXUMGILUFGEOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1N)Cl)CCN

Description

2-(2-Aminoethyl)-3-chloropyridin-4-amine is a pyridine derivative featuring a chlorinated aromatic ring and an aminoethyl substituent. This compound’s structure combines a pyridin-4-amine backbone with a 3-chloro substitution and a 2-aminoethyl side chain. The aminoethyl group enhances solubility and hydrogen-bonding capacity, while the chloro substituent may influence electronic properties and binding interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-Aminoethyl)-3-chloropyridin-4-amine typically involves the reaction of 3-chloropyridine with ethylenediamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to facilitate the reaction. The reaction conditions, including temperature and reaction time, are optimized to achieve a high yield of the desired product.

Industrial Production Methods: In an industrial setting, the production of 2-(2-Aminoethyl)-3-chloropyridin-4-amine may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired production volume, cost considerations, and environmental regulations. Industrial production methods often incorporate advanced techniques for purification and quality control to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2-(2-Aminoethyl)-3-chloropyridin-4-amine can undergo various types of chemical reactions, including:

Oxidation: The aminoethyl group can be oxidized to form corresponding amides or nitriles.

Reduction: The chlorine atom can be reduced to form the corresponding pyridine derivative without the chlorine substituent.

Substitution: The chlorine atom can be substituted with other functional groups, such as hydroxyl, alkyl, or aryl groups, through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the aminoethyl group may yield amides or nitriles, while substitution of the chlorine atom can result in various substituted pyridine derivatives.

Scientific Research Applications

2-(2-Aminoethyl)-3-chloropyridin-4-amine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(2-Aminoethyl)-3-chloropyridin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The aminoethyl group can form hydrogen bonds with target molecules, while the chlorine atom may participate in halogen bonding or other non-covalent interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

2-Chloro-3-((trimethylsilyl)ethynyl)pyridin-4-amine

• Structure: Differs by replacing the aminoethyl group with a trimethylsilyl ethynyl moiety.
• Impact: The trimethylsilyl group introduces hydrophobicity, reducing aqueous solubility compared to the aminoethyl substituent. This substitution may alter pharmacokinetic properties, such as membrane permeability .

3-Chloro-4-Iodopyridin-2-Amine

• Structure : Features iodine at position 4 and chlorine at position 3, with an amine at position 2.
• Impact: The bulky iodine atom increases molecular weight (density: 2.139 g/cm³) and may enhance halogen bonding in target interactions.

4-Chloro-N-(piperidin-3-yl)pyrimidin-2-amine

• Structure : Pyrimidine core with a piperidinyl group instead of pyridine.
• The piperidinyl group introduces conformational flexibility, which could improve metabolic stability compared to rigid pyridine derivatives .

Physicochemical Properties

A comparison of key properties is summarized in Table 1:

Compound	Molecular Weight	Melting Point (°C)	Hydrogen-Bond Donors	LogP (Predicted)
2-(2-Aminoethyl)-3-chloropyridin-4-amine	~183.6	~250–270 (estimated)	2	1.2
2-Chloro-3-((trimethylsilyl)ethynyl)pyridin-4-amine	252.8	Not reported	1	3.5
3-Chloro-4-Iodopyridin-2-Amine	255.5	Not reported	1	2.8
4-Chloro-N-(piperidin-3-yl)pyrimidin-2-amine	212.7	Not reported	2	1.0

Key Observations :

• The aminoethyl group in the target compound lowers LogP compared to hydrophobic substituents (e.g., trimethylsilyl), favoring aqueous solubility .